Cas no 175789-79-4 (Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 175789-79-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 112146
• PubChem ID: 15258807
• Update Time: 2025-10-15

Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylicacid, 1,5-dimethyl-, methyl ester
• 1,5-Dimethyl-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
• 1H-1,2,3-Triazole-4-carboxylicacid,1,5-dimethyl-,methylester(9CI)
• Methyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C6H9N3O2/c1-4-5(6(10)11-3)7-8-9(4)2/h1-3H3
• InChI Key： GMIHQYNQHGPEFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)N=N1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles